2-(5-cyano-2-(4-fluorophenyl)-6-oxopyrimidin-1(6H)-yl)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)acetamide

• IUPAC Name: 2-[5-cyano-2-(4-fluorophenyl)-6-oxopyrimidin-1-yl]-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide
• InChI: InChI=1S/C21H15FN4O4/c22-15-3-1-13(2-4-15)20-24-11-14(10-23)21(28)26(20)12-19(27)25-16-5-6-17-18(9-16)30-8-7-29-17/h1-6,9,11H,7-8,12H2,(H,25,27)
• InChI Key: OPRZSVJLCRIRIT-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)NC(=O)CN3C(=NC=C(C3=O)C#N)C4=CC=C(C=C4)F
• Molecular Formula: C21H15FN4O4
• Molecular Weight: 406.4 g/mol

Description

2-(5-cyano-2-(4-fluorophenyl)-6-oxopyrimidin-1(6H)-yl)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)acetamide is a useful research compound. Its molecular formula is C21H15FN4O4 and its molecular weight is 406.373. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• The synthesis and characterization of similar compounds have been explored for their potential applications in medicinal chemistry. For instance, the study by Xiong Jing (2011) on the synthesis and characterization of related enantiomers shows the importance of structural analysis in developing therapeutic agents, highlighting the role of specific substituents in determining biological activity (Xiong Jing, 2011).

Radiolabeling for Imaging Applications

• Radiolabeled compounds, such as those reported by Dollé et al. (2008) for imaging the translocator protein (18 kDa) with PET, illustrate the application of fluorine-substituted compounds in diagnostic imaging. These developments are crucial for non-invasive detection of diseases and monitoring of therapeutic progress (Dollé et al., 2008).

Antitumor Activity

• The exploration of antitumor activities of structurally related compounds has been a significant area of research. Studies such as those by Al-Sanea et al. (2020) and Fahim et al. (2019) on the design, synthesis, and evaluation of novel derivatives demonstrate the potential therapeutic applications of these compounds in treating various cancers, offering insights into the mechanisms of action and the structure-activity relationships (Al-Sanea et al., 2020; Fahim et al., 2019).

Antimicrobial and Antifungal Activities

• The design and synthesis of novel dyes and their precursors based on similar molecular frameworks have shown significant antimicrobial and antifungal activities. Research by Shams et al. (2011) into polyfunctionalized systems reveals the potential of these compounds in developing new antimicrobial agents, which could address the growing challenge of antibiotic resistance (Shams et al., 2011).